Cas no 17019-92-0 (11-Keto-beta-boswellic acid)

• Product Name: 11-Keto-beta-boswellic acid
• CAS No: 17019-92-0
• MF: C₃₀H₄₆O₄
• MW: 470.6838
• MDL: MFCD06656312
• CID: 50631
• Update Time: 2024-11-01

11-Keto-beta-boswellic acid Chemical and Physical Properties

Names and Identifiers

• 11-Keto-beta-boswellic acid
• 11-Keto β-Boswellic Acid
• 11-Keto-ß-boswellic acid
• 11-Keto-β-boswellic acid
• Beta-boswellic acid,11-keto
• KETO-B-BOSWELLIC ACID, 11-(P)
• Urs-12-en-23-oic acid,3-hydroxy-11-oxo-, (3a,4b)-
• Beta-boswellic acid
• KBA
• 11-Oxo-β-boswellic Acid
• β-Boswellic acid,11-keto
• KETO-B-BOSWELLIC ACID, 11-(SH)
• 3-Hydroxy-11-oxo-12-ursen-24-oic acid
• 3α-Hydroxy-11-oxours-12-en-24-oic Acid
• (3α,4β)-3-Hydroxy-11-oxours-12-en-23-oic Acid
• 11-keto-beta-boswellicacid
• (4R,4Ar,6aR,6bS,8aR,12aR,14aS,14bS)-3-hydroxy-4,6a,6b,8a,11,12,14b-heptamethyl-14-oxo-1,2,3,4a,5,6,7
• (4R,4Ar,6aR,6bS,8aR,12aR,14aS,14bS)-3-hydroxy-4,6a,6b,8a,11,12,14b-heptamethyl-14-oxo-1,2,3,4a,5,6,7,8,9,10,11,12,12a,14a-tetradecahydropicene-4-carboxylic acid
• (4R,6aR,6bS,8aR,14bS)-3-hydroxy-4,6a,6b,8a,11,12,14b-heptamethyl-14-oxo-1,2,3,4a,5,6,7,8,9,10,11,12,
• 11-​Keto-​beta-​boswellic acid

• MDL： MFCD06656312
• Inchi： 1S/C30H46O4/c1-17-8-11-26(3)14-15-28(5)19(23(26)18(17)2)16-20(31)24-27(4)12-10-22(32)30(7,25(33)34)21(27)9-13-29(24,28)6/h16-18,21-24,32H,8-15H2,1-7H3,(H,33,34)/t17?,18?,21?,22?,23?,24?,26-,27+,28-,29-,30-/m1/s1
• InChI Key： YIMHGPSYDOGBPI-HJPQVRJISA-N
• SMILES： O([H])C1([H])C([H])([H])C([H])([H])[C@@]2(C([H])([H])[H])C([H])([C@]1(C(=O)O[H])C([H])([H])[H])C([H])([H])C([H])([H])[C@]1(C([H])([H])[H])C2([H])C(C([H])=C2C3([H])C([H])(C([H])([H])[H])C([H])(C([H])([H])[H])C([H])([H])C([H])([H])[C@]3(C([H])([H])[H])C([H])([H])C([H])([H])[C@@]12C([H])([H])[H])=O

Computed Properties

• Exact Mass: 470.34000
• Monoisotopic Mass: 470.33960994 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 34
• Rotatable Bond Count: 1
• Complexity: 954
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 6
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.2
• Topological Polar Surface Area: 74.6
• Molecular Weight: 470.7

Experimental Properties

• Color/Form: White powder
• Boiling Point: 591.839°C at 760 mmHg
• PSA: 74.60000
• LogP: 6.26850

11-Keto-beta-boswellic acid Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Storage Condition：Keep in dark place,Inert atmosphere,Room temperature(BD55834)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Triterpenoids
• Triterpenoids